6-(Benzyloxy)naphthalene-2-carbonyl chloride

• CAS No.: 122179-30-0
• Molecular Formula: C18H13ClO2
• Molecular Weight: 296.7 g/mol
• IUPAC Name: 6-phenylmethoxynaphthalene-2-carbonyl chloride
• InChI: InChI=1S/C18H13ClO2/c19-18(20)16-7-6-15-11-17(9-8-14(15)10-16)21-12-13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key: NHZQLBHSBDMUGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)C=C(C=C3)C(=O)Cl

Description

6-(Benzyloxy)naphthalene-2-carbonyl chloride is a useful research compound. Its molecular formula is C18H13ClO2 and its molecular weight is 296.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Heated for refluxing were 2-benzyloxy-6-naphthoic acid of 27.8 g and oxalyl chloride of 15.2 g in toluene of 200 g for 3 hours, and then excess oxalyl chloride and toluene were distilled off under reduced pressure to obtain 2-benzyloxy-6-naphthoyl chloride. This acid chloride was dissolved in toluene of 120 g, and pyridine of 9.5 g and 2-propanol of 6.6 g were added thereto, followed by stirring the solution at 80° C. for 3 hours. Then, after filtering off deposited pyridine hydrochloride, an organic layer was washed with 1N-hydrochloric acid and further washed with water to neutral. The organic layer was separated, and toluene was distilled off under reduced pressure to obtain a crude product. The product was recrystallized from ethanol, whereby 1'-methylethyl 2-benzyloxy-6-naphthoate of 27.2 g was obtained in the form of colorless crystal.